molecular formula C9H20N2O B8671414 2-(3,3,4-Trimethylpiperazin-1-yl)ethanol

2-(3,3,4-Trimethylpiperazin-1-yl)ethanol

Cat. No.: B8671414
M. Wt: 172.27 g/mol
InChI Key: LTEUPRATGSLSLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,3,4-Trimethylpiperazin-1-yl)ethanol is a piperazine derivative characterized by a hydroxyl-ethyl group attached to a piperazine ring substituted with three methyl groups at positions 3, 3, and 3. This structural motif is significant in medicinal chemistry due to the piperazine ring’s ability to enhance solubility and bioavailability while enabling interactions with biological targets such as neurotransmitter receptors .

Properties

Molecular Formula

C9H20N2O

Molecular Weight

172.27 g/mol

IUPAC Name

2-(3,3,4-trimethylpiperazin-1-yl)ethanol

InChI

InChI=1S/C9H20N2O/c1-9(2)8-11(6-7-12)5-4-10(9)3/h12H,4-8H2,1-3H3

InChI Key

LTEUPRATGSLSLD-UHFFFAOYSA-N

Canonical SMILES

CC1(CN(CCN1C)CCO)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(Piperazin-1-yl)ethanol
  • Structure : Lacks methyl substitutions on the piperazine ring.
  • Synthesis: Prepared via reactions of phthalic anhydride with N-aminoethylpiperazine .
  • Activity : Acts as a precursor for CNS-active compounds but shows lower receptor affinity compared to methyl-substituted derivatives due to reduced steric hindrance and lipophilicity .
Dimethylpiperazine Derivatives
  • Example: {4-[4-(3,4-Dimethylpiperazin-1-yl)phenylamino]-6-fluoroquinolin-3-yl}methanol.
  • Activity : Exhibits a Ki of 42.95–43.0 nM for alpha-2c adrenergic receptors, significantly weaker than trimethyl analogs (Ki = 3.8–6.4 nM) . The additional methyl group in 3,3,4-trimethylpiperazine enhances receptor binding through hydrophobic interactions and conformational rigidity .
Trifluoromethyl-Substituted Piperazines
  • Example: 1-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)ethanone (MK29).
  • Synthesis : Prepared via coupling of 1-(4-(trifluoromethyl)phenyl)piperazine with acetic acid using HOBt/TBTU .
  • Activity : Fluorinated groups improve metabolic stability and blood-brain barrier penetration, but the trifluoromethyl group may reduce selectivity compared to trimethylpiperazines .
Tetrazole-Containing Piperazine Derivatives
  • Example: 2-(4-Allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanones.
  • Activity : Tetrazole moieties enhance hydrogen bonding with targets like kinases or GPCRs, but allyl groups may introduce metabolic instability compared to methyl substitutions .

Comparative Pharmacological Data

Table 1 : Alpha-2c Adrenergic Receptor Inhibition (Ki in nM)

Compound Ki (nM)
{4-[4-(3,3,4-Trimethylpiperazin-1-yl)phenylamino]quinolin-3-yl}methanol 6.4
{4-[4-(3,4-Dimethylpiperazin-1-yl)phenylamino]-6-fluoroquinolin-3-yl}methanol 42.95
[2-Methyl-4-[4-(3,3,4-trimethylpiperazin-1-yl)anilino]quinolin-3-yl]methanol 3.8

Key Findings :

  • The 3,3,4-trimethylpiperazine group confers superior receptor affinity over dimethyl or unsubstituted piperazines.
  • Fluorinated or bulky substituents (e.g., trifluoromethyl) may trade selectivity for stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.